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Compound of Interest

Compound Name: N-Stearoylsphingomyelin

Cat. No.: B15578473 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized compounds like N-Stearoylsphingomyelin is paramount. While

specific toxicological properties for N-Stearoylsphingomyelin have not been thoroughly

investigated, it is prudent to handle it with a high degree of caution, adhering to the safety

protocols for similar sphingolipids. Some related compounds are known to cause skin and

serious eye irritation, and may be harmful if swallowed.[1][2] Therefore, a comprehensive

approach to personal protective equipment, operational procedures, and waste disposal is

essential.

Personal Protective Equipment (PPE)
A multi-layered PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling N-Stearoylsphingomyelin.
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Protection Type
Recommended
PPE

Purpose Standard

Eye/Face Protection

Safety glasses with

side shields or

goggles. A face shield

should be worn in

addition when there is

a splash hazard.

Protects against

splashes, flying

particles, and

chemical vapors.

ANSI Z87.1 marked

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes.

Prevents skin contact

with the chemical. Lab

coats protect clothing

and skin from spills.

EN 374 (Gloves)

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

If dust or aerosols

may be generated, a

NIOSH-approved

respirator is

recommended.

Protects against

inhalation of dust or

aerosols.

NIOSH approved

Safe Handling and Operational Protocol
Adherence to a strict, step-by-step protocol minimizes the risk of exposure and contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

For short-term storage, keep the container tightly sealed in a dry, dark place at -20°C.[3]

For long-term storage, also store at -20°C.[3]

2. Preparation and Use:
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All handling of N-Stearoylsphingomyelin should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[1]

Before handling, ensure all required PPE is correctly worn.[1]

When preparing solutions, avoid the formation of dust and aerosols.[4]

Use only clean glassware and equipment to prevent contamination.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing. Get medical attention if irritation develops.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[2]

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Never give anything by mouth to an unconscious person. Get medical

attention.[2]

Disposal Plan
Proper disposal of N-Stearoylsphingomyelin and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste N-Stearoylsphingomyelin and any contaminated materials (e.g., gloves,

pipette tips, containers) in a designated, sealed, and properly labeled hazardous waste

container.[1]

Waste Disposal:
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Dispose of chemical waste in accordance with federal, state, and local regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on chemical waste disposal.

Do not dispose of down the drain or in regular trash.

Experimental Workflow: Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of N-Stearoylsphingomyelin.
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Caption: Workflow for safe handling and disposal of N-Stearoylsphingomyelin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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